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Compound of Interest

1-(4-Bromophenyl)-1-
Compound Name:
phenylethanol

Cat. No.: B107916

An In-depth Technical Guide to 1-(4-
Bromophenyl)-1-phenylethanol

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-(4-Bromophenyl)-1-phenylethanol, tailored for researchers, scientists, and
professionals in drug development. This document outlines its characteristics, synthesis
protocols, and spectral data, presenting a thorough resource for laboratory and research
applications.

Physicochemical Properties

1-(4-Bromophenyl)-1-phenylethanol is a tertiary aromatic alcohol. Its properties can vary
slightly depending on whether it is in its racemic form or as a specific enantiomer. The
compound is often described as a white to light brown crystalline powder or a clear, colorless
liquid.

Table 1: Physical and Chemical Properties of 1-(4-Bromophenyl)-1-phenylethanol
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Property Value Source(s)
Molecular Formula C14H13BrO [1]
Molecular Weight 277.16 g/mol [1]

CAS Number 15832-69-6 (racemate) [2]
Appearance White to light brown crysta.llin.e 3]

powder or clear colorless liquid

Melting Point 36-38 °C (lit.) [3][5]
Boiling Point 119-121 °C at 7 mmHg (lit.) [315]
Density 1.46 g/mL at 25 °C (lit.) [31[5]

Refractive Index (n20/D)

1.5680

[3]

Flash Point 146 °F (63.3 °C) [31[6]

pKa 14.22 + 0.20 (Predicted) [3]
Information not widely

Solubility available, but expected to be

soluble in organic solvents.

Spectral Data

Spectral analysis is crucial for the identification and characterization of 1-(4-Bromophenyl)-1-
phenylethanol.

Table 2: Spectral Data for 1-(4-Bromophenyl)-1-phenylethanol
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Spectrum Type Key Peaks/Shifts Source(s)

5 1.48 (d, J = 6.8 Hz, 3H), 1.85
(s, 1H), 4.88 (q, J = 6.4 Hz,
1H NMR (400 MHz, CDCls) 11, 7.26 (A, 3= 7.6 Hz, 2H) [7]

7.49 (d, J = 8.0 Hz, 2H)

3 25.2,69.8,121.1, 127.2,
13C NMR (100 MHz, CDCl3) 1315 1445 [7]

o vmax (cm~1) = 3356, 1593,
Infrared (IR) (thin film) [7]
1489, 1403, 1086, 824

Experimental Protocols

The synthesis of 1-(4-Bromophenyl)-1-phenylethanol can be achieved through various
methods. One common approach involves the Grignard reaction.

Synthesis of 1-(4-Bromophenyl)-1-phenylethanol via
Grignard Reaction

This protocol is a general representation based on standard Grignard reaction procedures.

Materials and Reagents:

Magnesium turnings

Dry diethyl ether or tetrahydrofuran (THF)

Bromobenzene

4-Bromoacetophenone

Anhydrous workup solution (e.g., saturated agueous ammonium chloride)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:
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e Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a
reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings. Add a
small amount of dry ether or THF. A solution of bromobenzene in the dry solvent is added
dropwise from the addition funnel. The reaction is initiated, which may require gentle
warming. Once initiated, the remaining bromobenzene solution is added at a rate that
maintains a gentle reflux. After the addition is complete, the mixture is refluxed until most of
the magnesium has reacted.

o Reaction with Ketone: The prepared Grignard reagent (phenylmagnesium bromide) is cooled
in an ice bath. A solution of 4-bromoacetophenone in the same dry solvent is added
dropwise from the addition funnel. The reaction mixture is stirred at room temperature until
the reaction is complete (monitored by TLC).

o Workup: The reaction mixture is carefully poured into a beaker containing an ice-cold
solution of saturated aqueous ammonium chloride to quench the reaction. The organic layer
is separated, and the aqueous layer is extracted with the solvent. The combined organic
layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is
removed under reduced pressure.

 Purification: The crude product can be purified by column chromatography or recrystallization
to yield pure 1-(4-Bromophenyl)-1-phenylethanol.[8]

Reactivity and Stability

1-(4-Bromophenyl)-1-phenylethanol is a stable compound under normal laboratory
conditions.[9] It is a tertiary alcohol, and its hydroxyl group can undergo typical alcohol
reactions. The bromine atom on the phenyl ring provides a site for further functionalization,
such as in cross-coupling reactions.[1]

Applications in Research and Development

1-(4-Bromophenyl)-1-phenylethanol serves as a valuable chiral building block in organic
synthesis.[1] Its structure is of interest in the development of pharmaceuticals and
agrochemicals, where chirality plays a crucial role in biological activity.[1][4] The presence of
the bromophenyl group allows for its use as an intermediate in the synthesis of more complex
molecules.[10]
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Visualized Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 1-(4-
Bromophenyl)-1-phenylethanol.
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Caption: Synthesis workflow for 1-(4-Bromophenyl)-1-phenylethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b107916#physical-and-chemical-properties-of-1-4-
bromophenyl-1-phenylethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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